Cas no 1690-62-6 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy-)

6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3-hydroxy-9-methoxy-, is a structurally complex heterocyclic compound featuring a fused benzofurobenzopyran core. The presence of hydroxyl and methoxy functional groups at the 3- and 9-positions, respectively, enhances its potential reactivity and interaction with biological targets. This compound is of interest in organic synthesis and medicinal chemistry due to its rigid polycyclic framework, which may serve as a scaffold for developing pharmacologically active molecules. Its distinct substitution pattern also suggests utility in studying structure-activity relationships, particularly in the context of natural product derivatives or fluorescence-based applications. The compound's stability and functional group compatibility further support its use in advanced chemical research.
6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy- structure
1690-62-6 structure
Product Name:6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy-
CAS No:1690-62-6
MF:C16H10O5
MW:282.247604846954
CID:177216
PubChem ID:5319565
Update Time:2025-06-06

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy-
    • 4'-O-Methylcoumestrol
    • 3-hydroxy-9-methoxy-[1]benzofuro[3,2-c]chromen-6-one
    • 3-Hydroxy-9-methoxy-benzofuro[3,2-c]chromen-6-on
    • 3-hydroxy-9-methoxy-benzofuro[3,2-c]chromen-6-one
    • 4'-Methoxycoumestrol
    • 6H-Benzofuro(3,2-c)(1)benzopyran-6-one,3-hydroxy-9-methoxy
    • 9-Methoxycoumestrol
    • 9-O-METHYLCOUMESTROL
    • 4'-O-methylcoumesterol
    • 3-HYDROXY-9-METHOXYCOUMESTAN
    • 7-HYDROXY-12-METHOXYCOUMESTAN
    • UNII-QE7972P9NE
    • 6H-Benzofuro[3,2-c][1]benzopyran-6-one, 3-hydroxy-9-methoxy-
    • 3-hydroxy-9-methoxy-[1]benzouro[3,2-c]chromen-6-one
    • 1690-62-6
    • 12-O-Methylcoumestrol
    • CHEBI:174679
    • SCHEMBL4778019
    • Q27287215
    • QE7972P9NE
    • AKOS028111785
    • 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-9-methoxy-
    • DTXSID80168637
    • Coumestrol-9-methyl ether
    • LMPK12090019
    • 3-BENZOFURANCARBOXYLIC ACID, 2-(2,4-DIHYDROXYPHENYL)-6-METHOXY-, .DELTA.-LACTONE
    • XC161681
    • Inchi： 1S/C16H10O5/c1-19-9-3-5-10-13(7-9)20-15-11-4-2-8(17)6-12(11)21-16(18)14(10)15/h2-7,17H,1H3
    • InChI Key： HHEZPZWGHDOWCQ-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)O)OC

Computed Properties

  • Exact Mass: 282.05300
  • Monoisotopic Mass: 282.052823
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.9
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.462±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 338-339 ºC
  • Boiling Point: 519.5°C at 760 mmHg
  • Flash Point: 268°C
  • Refractive Index: 1.695
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
  • PSA: 72.81000
  • LogP: 3.40660
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy- Security Information

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O31200-5 mg
6H-Benzofuro[3,2-c][1]benzopyran-6-one,3-hydroxy-9-methoxy-
 1690-62-6
5mg
 ¥4480.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5883-5 mg
4'-O-Methylcoumestrol
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5mg
 ￥4315.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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4'-O-Methylcoumestrol
 1690-62-6
5mg
 ￥ 3090 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5883-1 mL * 10 mM (in DMSO)
4'-O-Methylcoumestrol
 1690-62-6
1 mL * 10 mM (in DMSO)
 ￥ 3190 2023-09-08
TargetMol Chemicals
TN5883-5 mg
4'-O-Methylcoumestrol
 1690-62-6 98%
5mg
 ￥ 3,090 2023-07-11
TargetMol Chemicals
TN5883-1 mL * 10 mM (in DMSO)
4'-O-Methylcoumestrol
 1690-62-6 98%
1 mL * 10 mM (in DMSO)
 ￥ 3,190 2023-07-11
A2B Chem LLC
AE99350-5mg
4'-O-Methylcoumestrol
 1690-62-6 95%
5mg
 $2440.00 2024-04-20
TargetMol Chemicals
TN5883-5mg
4'-O-Methylcoumestrol
 1690-62-6
5mg
 ￥ 3090 2024-07-20
TargetMol Chemicals
TN5883-1 ml * 10 mm
4'-O-Methylcoumestrol
 1690-62-6
1 ml * 10 mm
 ￥ 3190 2024-07-20

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